Cas no 894060-28-7 (2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide)

• Product Name: 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide
• CAS No: 894060-28-7
• MF: C₂₁H₁₈FN₅O₂S
• MW: 423.463325977325
• CID: 6150706
• PubChem ID: 18572269
• Update Time: 2025-07-16

2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide
• 2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide
• 894060-28-7
• F2506-1256
• 2-{[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-[(2-methoxyphenyl)methyl]acetamide
• 2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-[(2-methoxyphenyl)methyl]acetamide
• AKOS024654116

• Inchi： 1S/C21H18FN5O2S/c1-29-18-5-3-2-4-15(18)12-23-20(28)13-30-21-25-24-19-11-10-17(26-27(19)21)14-6-8-16(22)9-7-14/h2-11H,12-13H2,1H3,(H,23,28)
• InChI Key： ZUMDSPXCJQPZEJ-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC=CC=1OC)=O)C1=NN=C2C=CC(C3C=CC(=CC=3)F)=NN21

Computed Properties

• Exact Mass: 423.11652417g/mol
• Monoisotopic Mass: 423.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide

Recent Advances in the Study of 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide (CAS: 894060-28-7)

The compound 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide (CAS: 894060-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with target proteins involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding sites and affinity of 894060-28-7, revealing its selective inhibition of certain kinases. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors, which could have broad implications for treating diseases such as cancer and autoimmune disorders.

In addition to its mechanistic studies, recent efforts have been directed toward improving the synthetic routes for 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide. A study published in the Journal of Medicinal Chemistry reported a more efficient and scalable synthesis method, which could facilitate its production for further preclinical and clinical testing. The optimized protocol not only enhances yield but also reduces the formation of by-products, addressing previous challenges in its large-scale preparation.

Pharmacological evaluations have further highlighted the compound's favorable profile. In vivo studies using rodent models demonstrated its ability to achieve therapeutic concentrations with minimal off-target effects. Notably, its metabolic stability and oral bioavailability were found to be superior to earlier analogs, making it a strong candidate for further development. These results were corroborated by independent research groups, underscoring the reproducibility and robustness of the findings.

Despite these advancements, challenges remain in translating 894060-28-7 into clinical applications. Issues such as potential drug-drug interactions and long-term toxicity need to be thoroughly investigated. Ongoing research aims to address these gaps through comprehensive toxicological studies and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the recent studies on 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxyphenyl)methylacetamide (CAS: 894060-28-7) underscore its potential as a versatile therapeutic agent. Its unique chemical structure, combined with promising preclinical data, positions it as a valuable candidate for further investigation. Future research should focus on expanding its therapeutic indications and overcoming existing limitations to pave the way for clinical trials.